Cas no 577988-86-4 (4-(1-ethyl-1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one)

• Product Name: 4-(1-ethyl-1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one
• CAS No: 577988-86-4
• MF: C₂₀H₂₁N₃O
• MW: 319.400244474411
• CID: 5547658
• Update Time: 2025-05-18

4-(1-ethyl-1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethylbenzimidazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one
• 4-(1-ethyl-1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one

• Inchi： 1S/C20H21N3O/c1-3-22-18-7-5-4-6-17(18)21-20(22)15-12-19(24)23(13-15)16-10-8-14(2)9-11-16/h4-11,15H,3,12-13H2,1-2H3
• InChI Key： FOPSPFYYHOSVTB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)CC(C2N(CC)C3=CC=CC=C3N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(1-ethyl-1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one

Comprehensive Overview of 4-(1-ethyl-1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one (CAS No. 577988-86-4)

The compound 4-(1-ethyl-1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one, identified by its CAS number 577988-86-4, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the benzodiazolyl and pyrrolidin-2-one moieties, make it a subject of interest for researchers exploring novel therapeutic agents and advanced materials. This article delves into the properties, applications, and current research trends surrounding this compound, while addressing common queries and industry trends.

One of the key structural highlights of 4-(1-ethyl-1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one is its hybrid architecture, which combines a benzodiazolyl ring with a pyrrolidin-2-one core. This combination is often associated with enhanced biological activity, particularly in the context of enzyme inhibition and receptor modulation. Researchers have investigated its potential as a scaffold for designing small-molecule inhibitors, which are increasingly sought after in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 4-(1-ethyl-1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one due to their versatility and adaptability in various applications. For instance, its electron-rich aromatic system makes it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. This aligns with the global push toward sustainable energy solutions, a topic frequently searched in academic and industrial circles.

The synthesis of CAS 577988-86-4 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like microwave-assisted synthesis and catalysis have been explored to improve yield and efficiency, reflecting the broader trend toward green chemistry and sustainable practices. These methodologies are often highlighted in search queries related to innovative synthetic routes and process optimization.

From a pharmacological perspective, the benzodiazolyl moiety in 4-(1-ethyl-1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one is known to interact with biological targets such as kinases and G-protein-coupled receptors (GPCRs). This has led to speculation about its potential in treating inflammatory diseases and metabolic disorders, topics that are highly searched in medical databases. However, further preclinical studies are needed to validate these hypotheses.

Another area of interest is the compound's physicochemical properties, including solubility, stability, and lipophilicity, which are critical for its formulation in drug delivery systems. Researchers often search for data on these parameters to assess the compound's suitability for oral bioavailability or topical applications. Computational modeling and QSAR studies have been employed to predict these properties, showcasing the integration of AI-driven drug design in modern research.

In summary, 4-(1-ethyl-1H-1,3-benzodiazol-2-yl)-1-(4-methylphenyl)pyrrolidin-2-one (CAS No. 577988-86-4) represents a multifaceted compound with promising applications in both life sciences and material engineering. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas aligned with personalized medicine and renewable energy technologies. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in interdisciplinary studies.